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Compound of Interest

Compound Name: butyl N-(3-nitrophenyl)carbamate

Cat. No.: B11094326

Get Quote

Executive Summary
Butyl N-(3-nitrophenyl)carbamate (CAS: 92491-58-2) is a specialized carbamate ester

utilized primarily as a reactive intermediate in organic synthesis and as a probe in medicinal

chemistry.[1][2] Structurally, it consists of a 3-nitroaniline core protected by an n-butyl

carbamate moiety. Unlike its tert-butyl analog (Boc-protected), the n-butyl variant offers distinct

lipophilicity and hydrolytic stability profiles, making it valuable for specific enzyme inhibition

studies—particularly against serine hydrolases and lipases—and as a precursor for substituted

ureas and isocyanates.

This guide provides a rigorous technical analysis of its chemical properties, synthesis protocols,

and biological applications, designed for researchers requiring high-fidelity data for

experimental design.

Part 1: Chemical Identity & Structural Analysis
Nomenclature & Identification
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Parameter Detail

IUPAC Name Butyl N-(3-nitrophenyl)carbamate

Common Synonyms
n-Butyl (3-nitrophenyl)carbamate; Carbamic

acid, (3-nitrophenyl)-, butyl ester

CAS Registry Number 92491-58-2

Molecular Formula

Molecular Weight 238.24 g/mol

SMILES CCCCOC(=O)Nc1cccc([O-])c1

InChI Key
XZBFRRXPMQLVPL-UHFFFAOYSA-N

(Analogous connectivity)

Structural Properties & Electronic Effects
The molecule features a meta-nitro group on the phenyl ring. This placement is critical:

Electronic Deactivation: The nitro group (

) is a strong electron-withdrawing group (EWG) via induction and resonance. However, in the
meta position, resonance effects are less direct on the nitrogen lone pair compared to para
substitution. This makes the carbamate nitrogen slightly more nucleophilic than in the para-
isomer, yet still significantly less reactive than an unsubstituted phenyl carbamate.

Lipophilicity: The n-butyl chain imparts moderate lipophilicity (LogP ~ 2.5–3.0), facilitating

membrane permeability and hydrophobic pocket binding in enzyme active sites.

Part 2: Synthesis & Production Protocols
Primary Synthesis Route: Chloroformate Acylation
The most robust synthetic pathway involves the nucleophilic acyl substitution of 3-nitroaniline

with n-butyl chloroformate under basic conditions (Schotten-Baumann type).

Reaction Scheme:
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Experimental Protocol (Standardized)
Reagents: 3-Nitroaniline (1.0 eq), n-Butyl Chloroformate (1.1 eq), Pyridine (1.2 eq) or

(2.0 eq).

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Conditions:

to Room Temperature (RT), inert atmosphere (

).

Step-by-Step Methodology:

Preparation: Dissolve 3-nitroaniline (13.8 g, 100 mmol) in anhydrous DCM (150 mL) in a

round-bottom flask equipped with a magnetic stir bar and addition funnel.

Base Addition: Add Pyridine (9.7 mL, 120 mmol) and cool the solution to

using an ice bath.

Acylation: Dropwise add n-butyl chloroformate (13.9 mL, 110 mmol) over 30 minutes.

Maintain temperature

to prevent bis-acylation.

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 7:3).

Workup: Quench with 1M HCl (to remove pyridine), wash with saturated

and brine. Dry organic layer over

.

Purification: Concentrate in vacuo. Recrystallize the resulting solid from Ethanol/Hexane or

purify via silica gel chromatography.
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Visualization: Synthesis Workflow
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Caption: Nucleophilic acyl substitution pathway for the synthesis of butyl N-(3-
nitrophenyl)carbamate.

Part 3: Physicochemical Properties
Physical Constants

Property Value / Observation Source/Inference

Physical State Solid (Crystalline powder)
Analogous to ethyl/tert-butyl

esters

Melting Point ~80–100 °C (Predicted)

tert-butyl analog is 180°C; n-

butyl chain lowers lattice

energy.[3]

Solubility

Soluble in DCM, DMSO,

Methanol, Ethyl Acetate.

Insoluble in water.

Lipophilic carbamate

backbone.

Stability

Stable at RT. Hydrolyzes in

strong acid/base (

) or at high temp.

Carbamate linkage stability.

Spectral Characteristics (Predicted)
Researchers verifying the product should look for these key signals in
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NMR (

, 400 MHz):

Aromatic Region (7.4 – 8.4 ppm):

8.30 (s, 1H): Proton between

and

(most deshielded).

7.85 (d, 1H): Proton ortho to

.

7.70 (d, 1H): Proton ortho to carbamate.

7.45 (t, 1H): Proton meta to both (ring C5).

NH Proton:

6.8–7.2 (br s, 1H): Broad singlet, exchangeable with

.

Aliphatic Region (Butyl Chain):

4.20 (t, 2H):

(deshielded by oxygen).

1.65 (m, 2H):

beta to oxygen.

1.40 (m, 2H):

gamma.

0.95 (t, 3H): Terminal

.
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Part 4: Biological & Pharmacological Context[9]
Mechanism of Action: Serine Hydrolase Inhibition
Carbamates are classic "pseudo-substrate" inhibitors for serine hydrolases (e.g.,

Acetylcholinesterase, Lipases, FAAH).

Mechanism: The active site serine nucleophile attacks the carbamate carbonyl.

Outcome: The enzyme becomes carbamylated. Unlike the rapid deacetylation seen with

natural substrates (like acetylcholine), decarbamylation is slow, effectively inhibiting the

enzyme for minutes to hours.

Specificity: The n-butyl chain provides specificity for enzymes with hydrophobic binding

pockets (e.g., Bile-salt-dependent lipases), as shown in studies of the 4-nitro analog [1].

Visualization: Inhibition Pathway
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Caption: Mechanism-based inhibition of serine hydrolases via active site carbamylation.

Part 5: Experimental Protocols (Assay)
Hydrolytic Stability Assay
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To verify stability for biological testing:

Prepare Stock: 10 mM compound in DMSO.

Incubation: Dilute to 100

in Phosphate Buffer (pH 7.4). Incubate at

.

Analysis: Aliquot at 0, 1, 4, and 24 hours. Analyze via HPLC-UV (254 nm).

Expectation:

remaining at 24h. Significant degradation suggests pH sensitivity or esterase contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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